N1-phenyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-phenyloxamide
• InChI: InChI=1S/C19H21N3O4S/c23-18(19(24)21-15-8-3-1-4-9-15)20-14-16-10-7-13-22(16)27(25,26)17-11-5-2-6-12-17/h1-6,8-9,11-12,16H,7,10,13-14H2,(H,20,23)(H,21,24)
• InChI Key: PUWMISZNOKJBTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)CNC(=O)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

“N1-phenyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide” is a compound belonging to the class of oxalamide derivatives. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Infrared Spectra of Sulfonamide Derivatives

Research on the infrared spectra of sulfonamide derivatives, including pyridine, thiazole, and pyrimidine derivatives, provides insights into their chemical behavior and structural characteristics. Such studies are crucial for understanding the interactions and transformations of these compounds in various scientific and industrial applications (Uno et al., 1963).

Development of Enzyme-linked Immunosorbent Assay (ELISA) for Sulfonamide Antibiotics

The generation of antibodies for a broad range of sulfonamide antibiotic congeners and the development of a highly sensitive ELISA for analyzing milk samples demonstrate the application of sulfonamide derivatives in improving food safety and antibiotic detection processes (Adrián et al., 2009).

Neuroprotective Effects of Mangiferin

The study on the neuroprotective effects of mangiferin against oxidative stress induced by 1-methyl-4-phenylpyridinium in N2A cells showcases the therapeutic potential of sulfonamide derivatives in neurodegenerative diseases, including Parkinson's disease (Amazzal et al., 2007).

Synthesis and Application in Asymmetric Catalysis

The synthesis of chiral sulfonamide derivatives from serine and threonine and their application in asymmetric catalysis highlight their significance in organic synthesis and the development of chiral molecules, which are important in pharmaceuticals and agrochemicals (Králová et al., 2019).

Electrophysiological Characterization of Almorexant

Investigations into the pharmacology and kinetics of almorexant, a dual orexin receptor antagonist, against human orexin receptors provide insights into the development of novel pharmacological treatments for sleep disorders, showcasing the medical applications of sulfonamide derivatives in targeting specific neurotransmitter systems (Malherbe et al., 2009).